Cas no 1806479-21-9 (1-Bromo-3-(2-ethyl-3-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-ethyl-3-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1806479-21-9
• MF: C₁₂H₁₂BrF₃O
• MW: 309.12229347229
• CID: 4976297
• Update Time: 2025-05-24

1-Bromo-3-(2-ethyl-3-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-ethyl-3-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C12H12BrF3O/c1-2-10-8(6-9(17)7-13)4-3-5-11(10)12(14,15)16/h3-5H,2,6-7H2,1H3
• InChI Key： ZQBRDXMIUMUDKQ-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C(F)(F)F)C=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(2-ethyl-3-(trifluoromethyl)phenyl)propan-2-one

1-Bromo-3-(2-Ethyl-3-(Trifluoromethyl)Phenyl)Propan-2-One: A Comprehensive Overview

1-Bromo-3-(2-Ethyl-3-(Trifluoromethyl)Phenyl)Propan-2-One, also known by its CAS number 1806479-21-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom, an ethyl group, and a trifluoromethyl group attached to a phenyl ring, all connected to a propanone backbone. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule in synthetic chemistry and drug discovery.

The synthesis of 1-Bromo-3-(2-Ethyl-3-(Trifluoromethyl)Phenyl)Propan-2-One involves advanced organic reactions, including Friedel-Crafts alkylation and bromination processes. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Its ability to undergo various transformations, such as nucleophilic substitution and elimination reactions, makes it a versatile building block in organic synthesis.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have utilized its structure to design molecules with enhanced pharmacokinetic properties, including improved bioavailability and reduced toxicity. For instance, studies published in Journal of Medicinal Chemistry have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific protein kinases, which are key targets in cancer therapy.

In addition to its pharmaceutical applications, 1-Bromo-3-(2-Ethyl-3-(Trifluoromethyl)Phenyl)Propan-2-One has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent advancements in this area have been reported in Nature Communications, where researchers explored its potential as a component in organic field-effect transistors (OFETs).

The chemical stability and reactivity of this compound are also subjects of ongoing research. Studies conducted at leading institutions have investigated its thermal stability under various conditions, revealing its suitability for high-temperature applications. Furthermore, its reactivity towards nucleophiles has been exploited in the development of novel catalytic processes, which could revolutionize industrial chemical manufacturing.

From an environmental perspective, the ecological impact of 1-Bromo-3-(2-Ethyl-3-(Trifluoromethyl)Phenyl)Propan-2-One has been a topic of interest. Researchers have assessed its biodegradability and toxicity to aquatic organisms, providing valuable insights for safe handling and disposal practices. These findings are crucial for ensuring sustainable use of the compound in both academic and industrial settings.

In conclusion, 1-Bromo-3-(2-Ethyl-3-(Trifluoromethyl)Phenyl)Propan-2-One, with its CAS number 1806479-21-9, stands as a pivotal molecule in modern chemistry. Its diverse applications span across pharmaceuticals, materials science, and catalysis, underscoring its importance as a versatile building block for innovative compounds. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific and technological frontiers.